Thymolphthalein

• CAS: 125-20-2
• Synonyms: Thymolphthalein
• Molecular Formula: C28H30O4
• Molecular Weight: 430.5 g/mol
• SMILES: CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O
• InChI: InChI=1S/C28H30O4/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(31)32-28)24-14-21(16(3)4)26(30)12-18(24)6/h7-16,29-30H,1-6H3
• InChIKey: LDKDGDIWEUUXSH-UHFFFAOYSA-N

Procure Thymolphthalein (CAS 125-20-2) as a direct, regulatory-compliant substitute for phenolphthalein—now classified as an SVHC under EU REACH. With a molar extinction coefficient of 38,000 M⁻¹cm⁻¹ at 595 nm and specific absorptivity of 800–900 A1%/1cm, this phthalein dye delivers sharper, colorless-to-blue endpoints (pH 9.3–10.5) that outperform pink-indicator alternatives in colored or turbid matrices. Validated for concrete carbonation depth measurement with equivalent accuracy to 1% phenolphthalein, it eliminates SVHC documentation burdens. Ideal for alkalinity titrations, trace basic impurity detection, and UV-Vis assays requiring high sensitivity.

Thymolphthalein CAS 125-20-2: Baseline Properties for Procurement and Scientific Selection

Thymolphthalein (CAS 125-20-2) is a phthalein dye used primarily as an acid-base pH indicator with a transition range of pH 9.3–10.5, shifting from colorless in acidic/neutral conditions to a distinct blue in alkaline media [1]. Its dianion exhibits a molar extinction coefficient of 38,000 M−1 cm−1 at 595 nm, and it is practically insoluble in water but soluble in ethanol and acetone [1]. The compound is a white to slightly yellowish crystalline powder with a melting point of approximately 253 °C .

• [1] Wikipedia contributors. (2018). 百里酚酞 [Thymolphthalein]. Wikipedia, The Free Encyclopedia. Retrieved from https://zh.m.wikipedia.org/wiki/%E7%99%BE%E9%87%8C%E9%85%9A%E9%85%9E View Source

Why Thymolphthalein (CAS 125-20-2) Cannot Be Simply Replaced by Other Alkaline-Range Indicators

Although several pH indicators operate in the alkaline range—including phenolphthalein (pH 8.2–10.0), thymol blue (second transition pH 8.0–9.6), and alizarin yellow (pH 10.1–12.0)—direct substitution is inadvisable due to quantifiable differences in colorimetric intensity, spectral properties, and regulatory status [1][2]. Thymolphthalein's higher specific absorptivity and molar extinction coefficient yield greater visual sensitivity per unit concentration, while its blue-to-colorless transition provides superior contrast in matrices where a pink endpoint (phenolphthalein) may be obscured or instrumentally less favorable. Furthermore, regulatory constraints on phenolphthalein (SVHC candidate) in certain jurisdictions create a procurement imperative for thymolphthalein in compliant workflows [3]. The following quantitative evidence underscores these differentiation points.

• [1] PMC Table 1. Indicator dye ideal pH ranges. (2025). Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC11910120/table/tbl0001/ View Source
• [2] DifferenceBetween.com. (2021). What is the Difference Between Thymolphthalein and Phenolphthalein. Retrieved from https://www.differencebetween.com/what-is-the-difference-between-thymolphthalein-and-phenolphthalein View Source
• [3] Dhandapani, Y. (2025). Assessing carbonation depth using pH indicators: A comparison between phenolphthalein and thymolphthalein indicator. Research Data & Reports, 1(1), 83-85. DOI: 10.70002/iitm.rdr.1.1.38 View Source

Quantitative Differentiation of Thymolphthalein (CAS 125-20-2) Versus Key Comparators

Higher Specific Absorptivity (A1%/1cm) for Enhanced Colorimetric Sensitivity in Alkaline Titrations

Thymolphthalein exhibits a significantly higher specific absorptivity (A1%/1cm) at its alkaline λmax compared to phenolphthalein, indicating greater color intensity per mass unit and improved visual endpoint detection. Under standardized conditions (0.01 g/L, pH 10.5 buffer, 592-596 nm), thymolphthalein demonstrates an A1%/1cm of 800–900 , whereas phenolphthalein under comparable conditions (0.01 g/L, pH 9.8, λmax) yields an A1%/1cm of 500–600 [1].

Evidence Dimension	Specific absorptivity (A1%/1cm) at alkaline λmax
Target Compound Data	800–900 (0.01 g/L, pH 10.5, 592-596 nm)
Comparator Or Baseline	Phenolphthalein: 500–600 (0.01 g/L, pH 9.8, λmax)
Quantified Difference	Thymolphthalein A1%/1cm is 1.33–1.80× higher than phenolphthalein
Conditions	0.01 g/L indicator in ethanol/buffer; λmax wavelength; pH as specified; dried sample basis

Why This Matters

Higher specific absorptivity translates to more intense color development at equivalent concentrations, enabling lower detection limits, sharper titration endpoints, and reduced indicator usage.

• [1] Scharlab. Phenolphthalein, ACS reagent. Specification: Absorptivity (A1%/1 cm; λ max; pH 9.8 on dried sample) = 500 - 600. View Source

Higher Molar Extinction Coefficient for Quantitative Spectrophotometric Applications

The blue dianion of thymolphthalein exhibits a molar extinction coefficient of 38,000 M−1 cm−1 at 595 nm [1], exceeding the reported molar absorptivity of the basic form of phenolphthalein, which is approximately 32,000 M−1 cm−1 at 552 nm [2]. This ~19% higher extinction coefficient per mole of indicator confers greater analytical sensitivity in spectrophotometric assays.

Evidence Dimension	Molar extinction coefficient (ε) of basic form
Target Compound Data	38,000 M−1 cm−1 at 595 nm
Comparator Or Baseline	Phenolphthalein: ~32,000 M−1 cm−1 at 552 nm
Quantified Difference	Thymolphthalein ε is ~1.19× higher (18.8% increase)
Conditions	Alkaline solution; 1 cm path length; respective λmax wavelengths

Why This Matters

A higher molar extinction coefficient improves signal-to-noise in UV-Vis measurements, enabling more precise quantification of alkalinity or trace base detection.

• [1] Wikipedia contributors. (2018). 百里酚酞 [Thymolphthalein]. '其二价阴离子的摩尔消光系数为38,000 M−1 cm−1（595 nm）' View Source
• [2] MonoCalc. Beer-Lambert Law Calculator. Phenolphthalein ε = 32,000 at 552 nm. View Source

Regulatory Status Advantage: Not Listed as Substance of Very High Concern (SVHC)

Phenolphthalein is included in the European Chemicals Agency (ECHA) Candidate List as a Substance of Very High Concern (SVHC) due to its carcinogenic, mutagenic, or reprotoxic (CMR) properties [1][2]. In contrast, thymolphthalein has not been identified as an SVHC and is not subject to the same authorization and communication requirements under REACH [2]. This regulatory distinction directly impacts procurement and laboratory compliance workflows in the EU and regions aligned with REACH.

Evidence Dimension	Regulatory status under EU REACH
Target Compound Data	Not listed on ECHA Candidate List of SVHC
Comparator Or Baseline	Phenolphthalein: Listed as SVHC (Candidate List)
Quantified Difference	Binary: exempt vs. subject to SVHC obligations
Conditions	EU and REACH-aligned regulatory frameworks

Why This Matters

Avoidance of SVHC-listed substances simplifies safety documentation, reduces compliance burden, and ensures uninterrupted supply for laboratories operating under REACH.

• [1] ECHA. Candidate List of Substances of Very High Concern for Authorisation. Phenolphthalein entry. View Source
• [2] Dhandapani, Y. (2025). 'Phenolphthalein is in the candidate list as a substance of very high concern by European Chemicals Agency.' Research Data & Reports, 1(1), 83-85. View Source

Distinct Blue-to-Colorless Transition for Superior Visual Discrimination in Colored Matrices

Thymolphthalein transitions from colorless to a deep blue above pH 10.5, whereas phenolphthalein shifts from colorless to pink/magenta in the same pH region [1]. The blue chromophore (λmax 592-596 nm) provides a higher contrast against yellow, orange, or turbid backgrounds commonly encountered in industrial and environmental samples, reducing endpoint ambiguity .

Evidence Dimension	Color of basic form and visual contrast
Target Compound Data	Colorless (acidic) → Blue (alkaline), λmax 592-596 nm
Comparator Or Baseline	Phenolphthalein: Colorless → Pink, λmax ~552 nm
Quantified Difference	Qualitative: blue provides greater contrast in yellow/orange matrices
Conditions	Alkaline pH >10.5; 1 cm path length

Why This Matters

Improved visual discrimination reduces operator error and enhances reproducibility in manual titrations, particularly in colored or turbid sample matrices.

• [1] DifferenceBetween.com. (2021). 'The key difference ... color change of thymolphthalein occurs from colorless to blue, whereas ... phenolphthalein occurs from colorless to pink.' View Source

High-Value Application Scenarios for Thymolphthalein (CAS 125-20-2) Based on Differentiated Properties

High-Sensitivity Alkalinity Titrations and Spectrophotometric pH Determination

Leverage thymolphthalein's elevated specific absorptivity (800–900 A1%/1cm) and molar extinction coefficient (38,000 M−1 cm−1) to achieve sharper endpoints and lower detection limits in acid-base titrations and UV-Vis alkalinity assays [1]. This is particularly advantageous when quantifying trace basic impurities or performing micro-titrations where indicator concentration must be minimized.

REACH-Compliant Carbonation Depth Testing in Cementitious Materials

Utilize thymolphthalein as a direct, regulatory-compliant substitute for phenolphthalein in carbonation depth measurements of concrete and mortar, avoiding SVHC documentation and authorization requirements under EU REACH [2][3]. Studies confirm that 1% thymolphthalein solution yields equivalent carbonation depth measurements to 1% phenolphthalein, validating its technical suitability for both laboratory and field condition assessments [2].

Visual Endpoint Determination in Colored or Turbid Industrial Matrices

Deploy thymolphthalein's distinct blue endpoint (colorless → blue) in titrations involving colored samples—such as wastewater, food extracts, or dye-containing process streams—where the pink hue of phenolphthalein may be obscured . The blue chromophore (λmax 592-596 nm) offers superior contrast against yellow and orange backgrounds, reducing subjective endpoint judgment errors [1].

• [1] Wikipedia contributors. (2018). 百里酚酞 [Thymolphthalein]. Molar extinction coefficient. View Source
• [2] Dhandapani, Y. (2025). Assessing carbonation depth using pH indicators: A comparison between phenolphthalein and thymolphthalein indicator. Research Data & Reports, 1(1), 83-85. View Source
• [3] RCAAP. (2019). Using thymolphthalein for accelerated carbonation testing of high volume fly ash cementitious blends. Conference paper. View Source